Cas no 1354705-53-5 (1-Butyl-4-iodo-3-methyl-1H-pyrazole)

1-Butyl-4-iodo-3-methyl-1H-pyrazole structure

1354705-53-5 structure

Product Name:1-Butyl-4-iodo-3-methyl-1H-pyrazole

CAS No:1354705-53-5

MF:C₈H₁₃IN₂

MW:264.106693983078

CID:5169269

Update Time:2026-03-04

1-Butyl-4-iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Butyl-4-iodo-3-methyl-1H-pyrazole
- Inchi： 1S/C8H13IN2/c1-3-4-5-11-6-8(9)7(2)10-11/h6H,3-5H2,1-2H3
- InChI Key： YEYLURRMWJZGFK-UHFFFAOYSA-N
- SMILES： N1(CCCC)C=C(I)C(C)=N1

Computed Properties

Exact Mass: 264.012
Monoisotopic Mass: 264.012
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8A^2

1-Butyl-4-iodo-3-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB502524-100 mg	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5		100MG	€231.60	2022-03-01
abcr	AB502524-250 mg	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5		250MG	€275.80	2022-03-01
abcr	AB502524-500 mg	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5		500MG	€409.30	2022-03-01
abcr	AB502524-1 g	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5		1g	€486.60	2022-03-01
abcr	AB502524-5 g	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5		5g	€1,185.30	2022-03-01
Chemenu	CM499544-1g	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5	97%	1g	$235	2022-06-13
Chemenu	CM499544-5g	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5	97%	5g	$696	2022-06-13
Ambeed	A184859-1g	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5	97%	1g	$237.0	2024-04-24
Ambeed	A184859-5g	1-Butyl-4-iodo-3-methyl-1H-pyrazole	1354705-53-5	97%	5g	$710.0	2024-04-24

1-Butyl-4-iodo-3-methyl-1H-pyrazole Related Literature

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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201

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